1-(allylthio)-4-phenyl-7,8-dihydro-6H-cyclopenta[4,5]thieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 7-phenyl-3-prop-2-enylsulfanyl-15-thia-2,4,5,7-tetrazatetracyclo[7.6.0.02,6.010,14]pentadeca-1(9),3,5,10(14)-tetraen-8-one
• InChI: InChI=1S/C19H16N4OS2/c1-2-11-25-19-21-20-18-22(12-7-4-3-5-8-12)16(24)15-13-9-6-10-14(13)26-17(15)23(18)19/h2-5,7-8H,1,6,9-11H2
• InChI Key: OOZJQUCOVDTVBY-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NN=C2N1C3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=CC=C5
• Molecular Formula: C19H16N4OS2
• Molecular Weight: 380.5 g/mol

Description

1-(allylthio)-4-phenyl-7,8-dihydro-6H-cyclopenta[4,5]thieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C19H16N4OS2 and its molecular weight is 380.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 380.07655349 g/mol and the complexity rating of the compound is 570. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has led to the synthesis of various heterocyclic compounds derived from 1-(allylthio)-4-phenyl-7,8-dihydro-6H-cyclopenta[4,5]thieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one or similar structures. These compounds are synthesized through heterocyclization, demonstrating the versatility and potential for further chemical modifications and applications in different scientific fields (Davoodnia et al., 2008).

Antimicrobial Activity

Some novel triazolothienopyrimidines have been synthesized and shown to exhibit antibacterial activity comparable to standard treatments. This highlights their potential as new antimicrobial agents, providing a base for further pharmaceutical research and development (Prasad et al., 2007).

Novel Synthetic Routes

Research into the synthesis of 6-[4-(allyl/phenyl)-5-thioxo-1,2,4-triazol-3-yl]pyrimidine-2,4-diones showcases the development of novel synthetic routes, expanding the chemical toolbox for creating complex molecules with potential applications in medicinal chemistry and drug design (Mekuskiene & Vainilavicius, 2006).

Structural Elucidation and Antimicrobial Evaluation

Structural elucidation of new [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones has been achieved. These studies not only contribute to the understanding of these compounds' chemical structures but also provide insights into their antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Gomha et al., 2018).

Anti-HIV and Anti-HSV Activities

Derivatives of 4H-[1,2,4]-Triazolo [1,5-a]pyrimidin-5-one have been synthesized and evaluated for their anti-HIV-1 and anti-HSV-1 activities. Some compounds exhibited significant activity, indicating their potential as non-nucleoside antiviral agents. This research opens up new avenues for the development of treatments for HIV and HSV (Abdel-Hafez et al., 2002).